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Compound of Interest

Compound Name: 5-Methoxy-2-nitroaniline

Cat. No.: B042563 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive examination of the thermodynamical properties

of 5-Methoxy-2-nitroaniline (C₇H₈N₂O₃), a key intermediate in the synthesis of various dyes

and pharmaceutical compounds. Understanding the thermal behavior and energy profile of this

molecule is critical for process optimization, safety assessments, and formulation development.

This document summarizes key thermodynamic parameters, details the experimental

methodologies for their determination, and visualizes relevant workflows.

Core Physicochemical and Thermodynamic
Properties
The thermodynamic characterization of 5-Methoxy-2-nitroaniline is essential for its handling,

reaction monitoring, and storage. Below is a summary of its fundamental properties.
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Property Value Source

Molecular Formula C₇H₈N₂O₃ [1][2]

Molecular Weight 168.15 g/mol [1][2]

Melting Point 127.0-133.0 °C [2]

Decomposition
Emits toxic fumes of nitrogen

oxides upon heating.[3]

Solubility

Water < 0.1 mg/mL at 20°C [3]

Organic Solvents

Very soluble in alcohol,

acetone, benzene, acetic acid,

and ethyl acetate.[3]

Note: Specific quantitative data for enthalpy of fusion and heat capacity are not readily

available in the cited literature. For analogous nitroaromatic compounds, the enthalpy of fusion

typically ranges from 20 to 40 kJ/mol. The heat capacity of organic solids of similar molecular

weight is generally in the range of 150-250 J/(mol·K) at room temperature. Experimental

determination is recommended for precise values.

Experimental Methodologies for Thermal Analysis
A thorough understanding of the thermodynamical characteristics of 5-Methoxy-2-nitroaniline
necessitates the application of specialized analytical techniques. The following sections detail

the standard experimental protocols for these analyses.

Thermogravimetric Analysis (TGA)
Thermogravimetric Analysis is crucial for determining the thermal stability and decomposition

profile of 5-Methoxy-2-nitroaniline.

Objective: To measure the change in mass of the sample as a function of temperature in a

controlled atmosphere.

Apparatus: A calibrated thermogravimetric analyzer.
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Procedure:

Sample Preparation: Accurately weigh 5-10 mg of 5-Methoxy-2-nitroaniline into a ceramic

or platinum TGA pan.

Instrument Setup: Place the sample pan in the TGA furnace.

Atmosphere: Purge the furnace with an inert gas, typically nitrogen, at a flow rate of 20-50

mL/min to prevent oxidative decomposition.

Heating Program: Heat the sample from ambient temperature to approximately 400°C at a

linear heating rate of 10°C/min.

Data Acquisition: Continuously record the sample mass as a function of temperature. The

resulting data is plotted as a percentage of initial mass versus temperature.

Data Analysis: The TGA thermogram is analyzed to determine the onset temperature of

decomposition (T_onset) and the temperature at which 5% mass loss occurs (T_d5), which are

key indicators of thermal stability.

Differential Scanning Calorimetry (DSC)
Differential Scanning Calorimetry is employed to measure the heat flow associated with thermal

transitions in 5-Methoxy-2-nitroaniline, such as melting and decomposition.

Objective: To determine the melting point, enthalpy of fusion (ΔH_fus), and to observe any

other endothermic or exothermic transitions.

Apparatus: A calibrated differential scanning calorimeter.

Procedure:

Sample Preparation: Accurately weigh 2-5 mg of 5-Methoxy-2-nitroaniline into a

hermetically sealed aluminum pan. An empty sealed pan is used as a reference.

Instrument Setup: Place the sample and reference pans in the DSC cell.
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Atmosphere: Purge the cell with an inert gas, such as nitrogen, at a flow rate of 20-50

mL/min.

Heating Program: Heat the sample from ambient temperature to a temperature above its

melting point, for instance, to 150°C, at a controlled heating rate, typically 10°C/min.

Data Acquisition: Record the differential heat flow between the sample and the reference as

a function of temperature.

Data Analysis: The DSC thermogram will show an endothermic peak corresponding to melting.

The onset of this peak is taken as the melting point, and the area under the peak is integrated

to calculate the enthalpy of fusion.

Visualizing Experimental Workflows
To further clarify the experimental processes, the following diagrams illustrate the workflows for

TGA and DSC analysis.

Sample Preparation TGA Analysis Data Interpretation

Weigh 5-10 mg of
5-Methoxy-2-nitroaniline Place in TGA pan Load sample into

TGA instrument Purge with N2 Heat at 10°C/min Record mass vs. temp Plot TGA thermogram Determine T_onset
and T_d5

Click to download full resolution via product page

TGA Experimental Workflow

Sample Preparation DSC Analysis Data Interpretation

Weigh 2-5 mg of
5-Methoxy-2-nitroaniline Seal in Al pan Load sample and

reference into DSC Purge with N2 Heat at 10°C/min Record heat flow Plot DSC thermogram Determine melting point
and ΔH_fus

Click to download full resolution via product page

DSC Experimental Workflow
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Synthesis and Thermal Decomposition Pathway
The synthesis of 5-Methoxy-2-nitroaniline typically involves the nitration of a precursor. A

common synthetic route is the nitration of 3-methoxyaniline. Upon heating, the molecule

undergoes decomposition.

Synthesis Pathway

Thermal Decomposition

3-Methoxyaniline

Acetic Anhydride,
Nitric Acid

5-Methoxy-2-nitroaniline

Heat

Toxic Fumes
(Nitrogen Oxides)

Click to download full resolution via product page

Synthesis and Decomposition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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